Cas no 135618-17-6 (4’’-O-Acetylafzelin)

• Product Name: 4’’-O-Acetylafzelin
• CAS No: 135618-17-6
• MF: C₂₃H₂₂O₁₁
• MW: 474.414187908173
• CID: 2056499
• PubChem ID: 10624340
• Update Time: 2025-04-21

4’’-O-Acetylafzelin Chemical and Physical Properties

Names and Identifiers

• 4’’-O-Acetylafzelin
• 135618-17-6
• BDBM50242113
• SL 0101-3
• CHEMBL470049
• kaempferol-3-O-(4-O-acetyl-alpha-L-rhamnopyranoside)
• SCHEMBL12691681
• DTXSID601318652
• NSC-703082
• NSC703082
• 4''-O-Acetylafzelin

• Inchi： 1S/C23H22O11/c1-9-20(32-10(2)24)18(29)19(30)23(31-9)34-22-17(28)16-14(27)7-13(26)8-15(16)33-21(22)11-3-5-12(25)6-4-11/h3-9,18-20,23,25-27,29-30H,1-2H3/t9-,18-,19+,20-,23-/m0/s1
• InChI Key： AGQLGMXLTFMOAP-OEHKQELHSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)OC(C)=O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O

Computed Properties

• Exact Mass: 474.11621151g/mol
• Monoisotopic Mass: 474.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 172Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Forsteronia refracta